Cas no 1804443-51-3 (2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1804443-51-3
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4848753
• Update Time: 2025-05-19

2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c8-3-5-6(15(9,13)14)4(7(10)11)1-2-12-5/h1-2,7H,3H2
• InChI Key： MMMMBYPZSGGJHL-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=CN=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1804443-51-3)

2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1804443-51-3) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic sulfonyl chloride derivative features a pyridine core substituted with a bromomethyl group at the 2-position and a difluoromethyl group at the 4-position, along with a sulfonyl chloride functionality at the 3-position. Such structural motifs make it an invaluable intermediate for constructing complex molecular architectures, particularly in the development of novel bioactive agents.

The presence of the bromomethyl group provides a reactive handle for nucleophilic substitution reactions, enabling the facile introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in medicinal chemistry for generating libraries of substituted pyridines, which can then be screened for biological activity. The difluoromethyl group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug candidates. Its incorporation into a scaffold can significantly improve the pharmacokinetic properties of small molecules.

Furthermore, the sulfonyl chloride moiety at the 3-position of the pyridine ring serves as a powerful activating group for carboxylation reactions. This allows for the introduction of carboxylic acid functionalities via nucleophilic attack, expanding the compound's utility in constructing more elaborate structures. The combination of these three distinct reactive sites makes 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride a multifaceted building block for synthetic chemists.

In recent years, there has been growing interest in leveraging computational and high-throughput screening techniques to accelerate the discovery of novel drug candidates. The structural features of 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride align well with many successful drug targets, particularly those involving G-protein coupled receptors (GPCRs), kinases, and other enzyme families. For instance, studies have demonstrated that pyridine derivatives containing electron-withdrawing groups like sulfonyl chlorides can modulate receptor binding affinities through steric and electronic interactions.

One notable application of this compound has been in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them attractive therapeutic targets for diseases such as cancer and inflammatory disorders. The difluoromethyl group has been shown to improve binding kinetics by increasing hydrophobic interactions with the kinase active site, while the bromomethyl group allows for further derivatization to optimize selectivity and potency. Recent publications highlight several examples where modifications based on this scaffold have led to potent inhibitors with improved pharmacological profiles.

The sulfonamide core is another area where this compound has shown promise. Sulfonamides are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their general stability under physiological conditions. The sulfonyl chloride functionality provides an efficient route to sulfonamides via reaction with amines or thiols. This has been exploited in several research efforts aimed at developing antimicrobial and anti-inflammatory agents. For example, derivatives of this compound have been reported to exhibit inhibitory activity against bacterial enzymes by mimicking natural substrates or by covalently modifying key residues.

The agrochemical sector has also benefited from the versatility of 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride. Pyridine-based compounds are prevalent in crop protection agents due to their ability to interact with biological targets in pests and weeds. The structural motifs present in this compound allow for fine-tuning of its biological activity by introducing additional substituents that enhance binding to target enzymes or receptors. Recent advances in molecular modeling have enabled researchers to predict optimal substitutions based on known active analogs, streamlining the discovery process.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation followed by sulfonylation and bromination regioselectively at specific positions on the ring. Advances in catalytic methods have allowed for more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1804443-51-3) is a synthetically powerful intermediate with broad applicability across pharmaceuticals and agrochemicals. Its unique structural features—combining a reactive bromomethyl, an electron-deficient difluoromethyl, and an activating sulfonyl chloride—make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in future drug discovery efforts.